Cas no 139078-63-0 (3-Iodo-4-pivalamidobenzoic acid)
139078-63-0 structure
Product Name:3-Iodo-4-pivalamidobenzoic acid
CAS No:139078-63-0
MF:C12H14INO3
MW:347.14893579483
CID:1030598
PubChem ID:15720416
Update Time:2025-04-20
3-Iodo-4-pivalamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-4-pivalamidobenzoic acid
- 4-(2,2-dimethylpropanoylamino)-3-iodobenzoic acid
- DTXSID70577355
- 3-Iodo-4-pivalamidobenzoicacid
- AKOS015916087
- DB-063289
- 4-(2,2-Dimethylpropanamido)-3-iodobenzoic acid
- 139078-63-0
-
- Inchi: 1S/C12H14INO3/c1-12(2,3)11(17)14-9-5-4-7(10(15)16)6-8(9)13/h4-6H,1-3H3,(H,14,17)(H,15,16)
- InChI Key: LUMWIKDEVALUBK-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=CC=1NC(C(C)(C)C)=O
Computed Properties
- Exact Mass: 347.00184g/mol
- Monoisotopic Mass: 347.00184g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 66.4Ų
3-Iodo-4-pivalamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019092714-1g |
3-Iodo-4-pivalamidobenzoic acid |
139078-63-0 | 95% | 1g |
479.60 USD | 2021-06-17 | |
| Chemenu | CM152748-1g |
3-iodo-4-pivalamidobenzoic acid |
139078-63-0 | 95% | 1g |
$505 | 2023-01-09 | |
| Ambeed | A791393-1g |
3-Iodo-4-pivalamidobenzoic acid |
139078-63-0 | 95+% | 1g |
$423.0 | 2024-04-24 | |
| Crysdot LLC | CD12146346-1g |
3-Iodo-4-pivalamidobenzoic acid |
139078-63-0 | 95+% | 1g |
$535 | 2024-07-23 |
3-Iodo-4-pivalamidobenzoic acid Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
139078-63-0 (3-Iodo-4-pivalamidobenzoic acid) Related Products
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